![molecular formula C12H7ClN2O4 B2457449 2-(8-Chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid CAS No. 2470436-24-7](/img/structure/B2457449.png)
2-(8-Chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(8-Chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as CACP and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 2-(8-Chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of enzymes involved in the inflammatory response, such as cyclooxygenase and lipoxygenase.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory and antioxidant effects in vitro and in vivo. This compound has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(8-Chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid in lab experiments is its potential to exhibit anti-inflammatory and antioxidant effects. This makes it a potential candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 2-(8-Chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid. One of the directions is to investigate its potential as a drug candidate for the treatment of various diseases, such as inflammatory diseases, cancer, and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to better understand its pharmacological properties. Additionally, future research may focus on developing new synthesis methods to improve the yield and purity of this compound.
Synthesis Methods
The synthesis of 2-(8-Chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid has been reported in the literature using different methods. One of the most common methods involves the reaction of 2-(4-oxochromen-8-yl)acetic acid with hydrazine hydrate in the presence of acetic acid. This reaction results in the formation of this compound as a white solid.
Scientific Research Applications
2-(8-Chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been reported to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.
Properties
IUPAC Name |
2-(8-chloro-4-oxochromeno[4,3-c]pyrazol-1-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2O4/c13-6-1-2-9-7(3-6)11-8(12(18)19-9)4-14-15(11)5-10(16)17/h1-4H,5H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATTZTMWVHHGOBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C3=C(C=NN3CC(=O)O)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.